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Compound of Interest

Compound Name: Creatine pyruvate

Cat. No.: B3427011 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of creatine pyruvate, a compound of

interest in sports nutrition and clinical research. This document, intended for researchers,

scientists, and drug development professionals, details its chemical properties, synthesis, and

metabolic effects, supported by experimental data and methodologies.

Core Chemical and Physical Properties
Creatine pyruvate is a salt formed from creatine and pyruvic acid. Its fundamental properties

are summarized below.

Property Value Citation(s)

CAS Number 55965-97-4, 208535-04-0 [1][2]

Molecular Formula C₇H₁₃N₃O₅ [1][2][3][4]

Molecular Weight 219.20 g/mol [1][2][3]

Composition
60% creatine, 40% pyruvate

(by weight)
[2]
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A straightforward method for the production of creatine pyruvate involves the direct reaction of

creatine with pyruvic acid. The following protocol is based on patented synthesis methods.

Experimental Protocol: Synthesis of Creatine Pyruvate
(1:2 Molar Ratio)
Materials:

Creatine monohydrate (29.8 g, 0.2 mol)

Pyruvic acid (35.2 g, 0.4 mol)

Beaker

Grater or mortar and pestle

Vacuum drying cabinet

Procedure:

In a beaker, intimately mix 29.8 g of creatine monohydrate with 35.2 g of pyruvic acid.[1]

Allow the mixture to stand. It will solidify into a white, finely crystalline mass.[1]

Crush the solidified product using a grater or mortar and pestle.[1]

Dry the product for 4 hours at 50°C in a vacuum drying cabinet.[1]

The expected yield is quantitative (>99%).[1]

The reaction can be carried out at temperatures ranging from -10 to 90°C, with a preferred

range of 10 to 30°C. The molar ratio of creatine to pyruvic acid can be varied to produce

different salts.[1]

Metabolic and Physiological Effects
Creatine pyruvate is theorized to combine the ergogenic effects of creatine with the metabolic

advantages of pyruvate. Upon ingestion, it is expected to dissociate into its constituent
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components in the stomach's acidic environment.[2]

Proposed Mechanism of Action
The primary mechanism of action is rooted in the independent and potentially synergistic roles

of creatine and pyruvate in cellular energy metabolism. Creatine enhances the

phosphocreatine (PCr) system for rapid ATP regeneration, while pyruvate is a key intermediate

in glycolysis and the citric acid cycle.
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Proposed metabolic fate of creatine pyruvate.

Experimental Evidence and Clinical Studies
Several studies have investigated the effects of creatine pyruvate supplementation on

physical performance and metabolism. The quantitative findings from key studies are

summarized below.

Performance in High-Intensity Intermittent Exercise
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A double-blind, placebo-controlled study examined the effects of 28 days of creatine pyruvate
supplementation (5 g/day ) on intermittent handgrip exercise.

Parameter

Creatine
Pyruvate
Group (Pre- to
Post-test
Change)

Placebo Group
(Pre- to Post-
test Change)

p-value (vs.
Placebo)

Citation(s)

Mean Power
Significant

Increase

No Significant

Change
< 0.001 [1][5]

Force

Significant

Increase (all

intervals)

No Significant

Change
< 0.001 [1][5]

Contraction

Velocity
+24%

No Significant

Change
< 0.01 [1]

Relaxation

Velocity

Significant

Increase

No Significant

Change
< 0.01 [1][5]

Oxygen

Consumption

Significant

Increase

No Significant

Change
< 0.05 [1][5]

Cycling Performance
The impact of creatine pyruvate on endurance and sprint performance in well-trained cyclists

was evaluated in a double-blind study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3427011?utm_src=pdf-body
https://patents.google.com/patent/WO1998028263A1/en
https://patents.google.com/patent/DE19653225A1/en
https://patents.google.com/patent/WO1998028263A1/en
https://patents.google.com/patent/DE19653225A1/en
https://patents.google.com/patent/WO1998028263A1/en
https://patents.google.com/patent/WO1998028263A1/en
https://patents.google.com/patent/DE19653225A1/en
https://patents.google.com/patent/WO1998028263A1/en
https://patents.google.com/patent/DE19653225A1/en
https://www.benchchem.com/product/b3427011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Creatine Pyruvate
(7 g/day for 1 week)

Placebo Citation(s)

Total Work (1-hr trial) 891 +/- 51 kJ 872 +/- 44 kJ [6]

Peak Lactate (post-

sprint)
~11 mmol/L ~11 mmol/L [6]

Conclusion

No beneficial impact

on endurance or sprint

performance in this

study.

- [6]

Effects on Muscle Energy Metabolism in Beef Cattle
A study on long-distance transported beef cattle investigated the effects of dietary rumen-

protected creatine pyruvate.

Parameter Control Group
Creatine
Pyruvate
Group

p-value Citation(s)

Muscle AMP

(µg/g)
76.8 67.4 < 0.01 [3]

Muscle ATP

(µg/g)
217 579 < 0.05 [3]

Muscle ADP

(µg/g)
238 330 < 0.05 [3]

Muscle AMP/ATP

Ratio
0.68 0.13 < 0.05 [3]

Experimental Methodologies
Study on High-Intensity Intermittent Exercise

Design: Double-blind, placebo-controlled, randomized study.
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Participants: Healthy young athletes.

Intervention: 28 days of supplementation with 5 g/day of creatine pyruvate, creatine citrate,

or a placebo.

Testing Protocol: Performance was evaluated using ten 15-second intermittent handgrip

exercise intervals, each followed by a 45-second rest period. Measurements were taken

before (pre-test) and after (post-test) the supplementation period.

Data Collection: Mean power, force, contraction velocity, relaxation velocity, and oxygen

consumption during rest periods were recorded.
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Workflow for the intermittent exercise study.

Study on Cycling Performance
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Design: Double-blind study.

Participants: Well-trained cyclists.

Intervention: One week of supplementation with 7 g/day of creatine pyruvate (administered

as two 3.5 g doses) or a placebo.

Testing Protocol:

A 1-hour time trial where workload could be adjusted at 5-minute intervals.

Immediately following the time trial, five 10-second sprints interspersed with 2-minute rest

intervals.

Data Collection: Power output, blood lactate levels, heart rate, and total work performed

were measured.

Conclusion
Creatine pyruvate is a compound that combines two key metabolic substrates. Evidence

suggests it can enhance performance in short-duration, high-intensity, intermittent activities,

likely by improving muscle bioenergetics.[1][5] Its efficacy in endurance activities is less clear

and warrants further investigation.[6] The compound's influence on muscle energy stores, as

demonstrated in animal studies, highlights its potential for applications in mitigating stress-

induced metabolic disturbances.[3] Future research should focus on elucidating its precise

pharmacokinetic profile and long-term effects in diverse populations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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